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Compound of Interest

Compound Name: Bosentan

Cat. No.: B193191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the high-throughput screening

(HTS) of Bosentan analogues targeting the endothelin (ET) receptors, ET-A and ET-B.

Bosentan is a dual endothelin receptor antagonist used in the treatment of pulmonary arterial

hypertension. The following protocols and supporting information are designed to facilitate the

discovery of novel analogues with improved efficacy and safety profiles.

Introduction to Endothelin Signaling
Endothelin-1 (ET-1) is a potent vasoconstrictor peptide that plays a crucial role in vascular

homeostasis.[1][2] It exerts its effects through two G-protein coupled receptors (GPCRs), the

endothelin-A (ET-A) and endothelin-B (ET-B) receptors.[1] Activation of ET-A receptors on

vascular smooth muscle cells leads to vasoconstriction and cell proliferation.[1] ET-B receptors,

located on endothelial cells, mediate vasodilation via nitric oxide and prostacyclin release, and

are also involved in the clearance of ET-1. However, ET-B receptors on smooth muscle cells

can also contribute to vasoconstriction. The endothelin signaling pathway is a key target for

therapeutic intervention in diseases characterized by endothelial dysfunction and excessive

vasoconstriction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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